Cas no 1216775-76-6 (5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one)
5-Benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one is a fluorinated pyrimidoindole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its unique structure, featuring a fused pyrimidine-indole core and dual fluorine substitutions, enhances its binding affinity and metabolic stability, making it a promising scaffold for drug discovery. The presence of benzyl and fluorobenzyl groups at the 5- and 3-positions, respectively, contributes to its lipophilicity and selectivity toward biological targets. This compound may exhibit improved pharmacokinetic properties due to its fluorine incorporation, which often reduces susceptibility to oxidative degradation. Its structural complexity allows for further derivatization, enabling exploration of structure-activity relationships in therapeutic development.
1216775-76-6 structure
Product Name:5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one
CAS No:1216775-76-6
MF:C24H17F2N3O
MW:401.408092260361
CID:5343915
Update Time:2025-05-28
5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties
Names and Identifiers
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- 5-benzyl-8-fluoro-3-(4-fluorobenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one
- 5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one
- 5-BENZYL-8-FLUORO-3-[(4-FLUOROPHENYL)METHYL]PYRIMIDO[5,4-B]INDOL-4-ONE
- 5-benzyl-8-fluoro-3-(4-fluorobenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one
-
- Inchi: 1S/C24H17F2N3O/c25-18-8-6-17(7-9-18)13-28-15-27-22-20-12-19(26)10-11-21(20)29(23(22)24(28)30)14-16-4-2-1-3-5-16/h1-12,15H,13-14H2
- InChI Key: ZQDMNSKQQXTIKQ-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)C1=C(C(N(C=N1)CC1C=CC(=CC=1)F)=O)N2CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 644
- XLogP3: 4.6
- Topological Polar Surface Area: 37.6
5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3382-4078-2μmol |
5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
1216775-76-6 | 90%+ | 2μl |
$57.0 | 2023-04-24 | |
| Life Chemicals | F3382-4078-5μmol |
5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
1216775-76-6 | 90%+ | 5μl |
$63.0 | 2023-04-24 | |
| Life Chemicals | F3382-4078-10μmol |
5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
1216775-76-6 | 90%+ | 10μl |
$69.0 | 2023-04-24 | |
| Life Chemicals | F3382-4078-20μmol |
5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
1216775-76-6 | 90%+ | 20μl |
$79.0 | 2023-04-24 | |
| Life Chemicals | F3382-4078-1mg |
5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
1216775-76-6 | 90%+ | 1mg |
$54.0 | 2023-04-24 | |
| Life Chemicals | F3382-4078-2mg |
5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
1216775-76-6 | 90%+ | 2mg |
$59.0 | 2023-04-24 | |
| Life Chemicals | F3382-4078-3mg |
5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
1216775-76-6 | 90%+ | 3mg |
$63.0 | 2023-04-24 | |
| Life Chemicals | F3382-4078-4mg |
5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
1216775-76-6 | 90%+ | 4mg |
$66.0 | 2023-04-24 | |
| Life Chemicals | F3382-4078-5mg |
5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
1216775-76-6 | 90%+ | 5mg |
$69.0 | 2023-04-24 | |
| Life Chemicals | F3382-4078-10mg |
5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
1216775-76-6 | 90%+ | 10mg |
$79.0 | 2023-04-24 |
5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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